1-{[Benzyl(methyl)amino]methyl}cyclopentan-1-ol
Overview
Description
1-{[Benzyl(methyl)amino]methyl}cyclopentan-1-ol is an organic compound with the molecular formula C14H21NO . The molecule contains a total of 38 bonds, including 17 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 tertiary amine (aliphatic), 1 hydroxyl group, and 1 tertiary alcohol .
Molecular Structure Analysis
The molecular structure of this compound includes a cyclopentane ring attached to a benzyl group and a methylamino group . The molecule contains a total of 38 bonds, including 17 non-H bonds, 6 multiple bonds, 4 rotatable bonds, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 tertiary amine (aliphatic), 1 hydroxyl group, and 1 tertiary alcohol .Chemical Reactions Analysis
Benzylic positions, such as the one in this compound, are known to undergo various reactions, including free radical bromination, nucleophilic substitution, and oxidation . The exact reactions that this compound undergoes would depend on the specific conditions and reagents used.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 219.32 g/mol . The compound is predicted to have a boiling point of 316.5±15.0 °C and a density of 1.063±0.06 g/cm3 .Scientific Research Applications
Thermal Chemistry and Isomerization Studies
Research on the thermal chemistry of cyclopentane derivatives on Pt(111) surfaces has shown evidence for double-bond isomerization. Studies such as those conducted by Morales and Zaera (2006) provide insights into the mechanisms of isomerization and dehydrogenation of cyclopentane derivatives, revealing the formation of methylcyclopentadiene species and the conditions under which these reactions occur (Morales & Zaera, 2006).
Asymmetric Synthesis
The stereoselective synthesis of cyclopentane derivatives has been extensively explored. For instance, the asymmetric synthesis of 2-amino-5-carboxymethyl-cyclopentane-1-carboxylate derivatives has been achieved through diastereoselective tandem conjugate addition cyclization protocols, demonstrating the versatility of cyclopentane derivatives in stereocontrolled synthesis (Urones et al., 2004).
Novel Compounds and Reactions
Studies have also focused on developing new methods for synthesizing spirocycloalkanes, showcasing the potential of cyclopentane derivatives in creating novel compounds with unique structural features. Tverdokhlebov et al. (2006) have found a tert-amino effect-based approach to synthesize tetrahydroquinoline-spirocycloalkanes, highlighting the innovative use of cyclopentane derivatives in organic synthesis (Tverdokhlebov et al., 2006).
Affinity Studies for Receptor Subtypes
Research into the modification of the ethylene chain in benzodioxanes related to WB 4101 has led to insights into the affinity for alpha(1)-adrenoreceptor subtypes and 5-HT(1A) receptors. This illustrates the application of cyclopentane derivatives in studying receptor-ligand interactions and the potential for developing selective receptor modulators (Bolognesi et al., 1999).
Synthetic Methodologies
The development of synthetic methodologies utilizing cyclopentane derivatives, such as the synthesis of cyclopentano-N-methylphosphatidylethanolamines, showcases the role of these compounds in advancing synthetic organic chemistry and understanding reaction mechanisms (Pajouhesh & Hancock, 1984).
Mechanism of Action
Target of Action
It’s mentioned that this compound is used as an intermediate in the synthesis of nicardipine , a calcium channel blocker. Therefore, it can be inferred that the ultimate target might be the calcium channels in the body.
Mode of Action
Given its use in the synthesis of nicardipine, it may contribute to the overall effect of blocking calcium channels, thereby inhibiting the influx of calcium ions into cardiac muscle and smooth muscle of the coronary and systemic arteries .
Result of Action
As an intermediate in the synthesis of nicardipine, it contributes to the overall effect of nicardipine, which includes relaxation of coronary and systemic arterial smooth muscle, reduction of afterload, and increase in myocardial oxygen delivery .
Properties
IUPAC Name |
1-[[benzyl(methyl)amino]methyl]cyclopentan-1-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-15(11-13-7-3-2-4-8-13)12-14(16)9-5-6-10-14/h2-4,7-8,16H,5-6,9-12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZPUICQASOHIKN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)CC2(CCCC2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.